5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate
Overview
Description
5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate, also known as CNB-001, is a synthetic compound that has been widely studied for its potential therapeutic applications. CNB-001 belongs to the class of isoxazolecarboxylate compounds, which have been shown to possess a range of pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects.
Mechanism of Action
The mechanism of action of 5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate is not fully understood, but it is thought to involve the modulation of various signaling pathways involved in inflammation and oxidative stress. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and oxidative stress, improve cognitive function, and protect against neuronal damage. This compound has also been shown to modulate various signaling pathways involved in neuronal survival and synaptic plasticity.
Advantages and Limitations for Lab Experiments
One advantage of using 5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. This compound is also relatively stable and can be easily synthesized, making it a cost-effective compound for use in scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may complicate the interpretation of results.
Future Directions
There are several potential future directions for research on 5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate. One area of interest is the development of this compound-based therapeutics for the treatment of neurodegenerative diseases. Further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in the treatment of various inflammatory conditions. Additionally, studies on the safety and toxicity of this compound are needed to determine its potential as a therapeutic agent.
Scientific Research Applications
5-formyl-2-nitrophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that this compound possesses neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to possess anti-inflammatory and antioxidant properties, which may have applications in the treatment of various inflammatory conditions.
Properties
IUPAC Name |
(5-formyl-2-nitrophenyl) 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClN2O6/c1-10-16(17(20-27-10)12-4-2-3-5-13(12)19)18(23)26-15-8-11(9-22)6-7-14(15)21(24)25/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKRGDWZEZGFDDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)OC3=C(C=CC(=C3)C=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClN2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.